6-Methoxy-1-methylnaphthalene

• CAS No.: 4242-14-2
• Molecular Formula: C12H12O
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 6-methoxy-1-methylnaphthalene
• InChI: InChI=1S/C12H12O/c1-9-4-3-5-10-8-11(13-2)6-7-12(9)10/h3-8H,1-2H3
• InChI Key: ZWMAEUZECUPGJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CC2=CC=C1)OC

Description

6-Methoxy-1-methylnaphthalene is a polycyclic aromatic hydrocarbon (PAH) derivative featuring a naphthalene backbone substituted with a methyl group at position 1 and a methoxy group at position 5. Its molecular formula is C₁₂H₁₂O, with a molecular weight of 172.23 g/mol. This compound is part of a broader class of naphthalene derivatives studied for their applications in pharmaceuticals, dyes, and chemical synthesis intermediates . The methyl group enhances lipophilicity, while the methoxy group introduces polar characteristics, influencing solubility and reactivity.

Comparison with Similar Compounds

Key Observations:

• Substituent Position : Methoxy groups at position 6 (as in this compound and 2-Acetyl-6-methoxynaphthalene) direct electrophilic substitution to adjacent positions due to electron-donating effects .
• Functional Groups : Methyl groups increase hydrophobicity, while methoxy or carboxylic acid groups enhance polarity and hydrogen-bonding capacity .

Toxicity and Health Effects

While direct toxicological data for this compound are absent in the evidence, related compounds provide insights:

• 1-Methylnaphthalene and 2-Methylnaphthalene : Both exhibit respiratory toxicity in animal studies, with 2-methylnaphthalene showing higher potency due to metabolic activation .
• Naphthalene: Classified as a possible human carcinogen (Group 2B by IARC) with hemolytic anemia and cataracts reported in prolonged exposures .
• Methoxy Derivatives : Methoxy groups may reduce toxicity compared to methyl or unsubstituted naphthalenes by altering metabolic pathways, though this requires further validation .